Cas no 2228628-32-6 (3-(5-methylpyridin-3-yl)oxolane-2,5-dione)

• Product Name: 3-(5-methylpyridin-3-yl)oxolane-2,5-dione
• CAS No: 2228628-32-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 6029860
• PubChem ID: 165712767
• Update Time: 2025-06-14

3-(5-methylpyridin-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-3-yl)oxolane-2,5-dione
• EN300-1817100
• 2228628-32-6

• Inchi： 1S/C10H9NO3/c1-6-2-7(5-11-4-6)8-3-9(12)14-10(8)13/h2,4-5,8H,3H2,1H3
• InChI Key： PDZSHYNVFFLNSJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(5-methylpyridin-3-yl)oxolane-2,5-dione

Comprehensive Overview of 3-(5-methylpyridin-3-yl)oxolane-2,5-dione (CAS No. 2228628-32-6)

3-(5-methylpyridin-3-yl)oxolane-2,5-dione (CAS No. 2228628-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyridine ring substituted with a methyl group at the 5-position and an oxolane-2,5-dione moiety. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics.

The growing interest in 3-(5-methylpyridin-3-yl)oxolane-2,5-dione is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or proteins involved in diseases such as cancer and inflammatory disorders. The compound's heterocyclic structure aligns with current trends in medicinal chemistry, where fused-ring systems are increasingly favored for their enhanced binding affinity and metabolic stability.

In the context of green chemistry, 3-(5-methylpyridin-3-yl)oxolane-2,5-dione has also been studied for its potential in sustainable synthesis routes. With the pharmaceutical industry emphasizing eco-friendly processes, this compound's compatibility with catalytic methods and biodegradable solvents positions it as a candidate for reducing environmental impact. This aligns with the broader demand for sustainable chemical solutions, a topic frequently searched by professionals in the field.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are critical for formulation development. Recent studies have investigated its behavior under various pH conditions, a key consideration for oral bioavailability. These findings are particularly relevant to researchers searching for drug-like properties or ADME (Absorption, Distribution, Metabolism, Excretion) profiles, common queries in pharmaceutical forums.

The synthesis of 3-(5-methylpyridin-3-yl)oxolane-2,5-dione typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and efficiency, addressing the industry's need for cost-effective production. This aspect resonates with queries about scalable synthesis and process optimization, frequently discussed in chemical engineering circles.

From a commercial perspective, the demand for CAS No. 2228628-32-6 is rising due to its utility in high-value intermediates. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the needs of contract research organizations (CROs) and academic laboratories. Searches for bulk availability and custom synthesis options reflect this trend, highlighting its importance in the chemical supply chain.

In summary, 3-(5-methylpyridin-3-yl)oxolane-2,5-dione (CAS No. 2228628-32-6) represents a versatile and promising compound in modern chemistry. Its applications span drug development, sustainable synthesis, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.